2-(4-Cyclohexylphenoxy)ethanol
Cat. No. B085848
M. Wt: 220.31 g/mol
InChI Key: CPWZXPYBVCANNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07544835B2
Procedure details
3.2 g of 1-[2-(Benzyloxy)ethoxy]-4-cyclohexylbenzene was dissolved in 100 ml of ethanol, and 300 mg of 20% palladium hydroxide was added, and the mixture was stirred at room temperature under hydrogen atmosphere for 25 hours. The catalyst was filtered off and washed with ethyl acetate. The filtrate was evaporated, and the residue was subjected to azeotropy with toluene (×2), to give 2.34 g of the title compound as a colorless solid.
Name
1-[2-(Benzyloxy)ethoxy]-4-cyclohexylbenzene
Quantity
3.2 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C([O:8][CH2:9][CH2:10][O:11][C:12]1[CH:17]=[CH:16][C:15]([CH:18]2[CH2:23][CH2:22][CH2:21][CH2:20][CH2:19]2)=[CH:14][CH:13]=1)C1C=CC=CC=1>C(O)C.[OH-].[Pd+2].[OH-]>[OH:8][CH2:9][CH2:10][O:11][C:12]1[CH:13]=[CH:14][C:15]([CH:18]2[CH2:23][CH2:22][CH2:21][CH2:20][CH2:19]2)=[CH:16][CH:17]=1 |f:2.3.4|
|
Inputs
Step One
|
Name
|
1-[2-(Benzyloxy)ethoxy]-4-cyclohexylbenzene
|
|
Quantity
|
3.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)OCCOC1=CC=C(C=C1)C1CCCCC1
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Two
|
Name
|
|
|
Quantity
|
300 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[OH-].[Pd+2].[OH-]
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at room temperature under hydrogen atmosphere for 25 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The catalyst was filtered off
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The filtrate was evaporated
|
Outcomes
Product
Details
Reaction Time |
25 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCOC1=CC=C(C=C1)C1CCCCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.34 g | |
| YIELD: CALCULATEDPERCENTYIELD | 103% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
